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Chemical Identity of Isoelemicin

The table below summarizes the key identifying information for Isoelemicin from the NIST Chemistry

WebBook [1].

Property Value

Chemical Formula C₁₂H₁₆O₃

Molecular Weight 208.2536 g/mol

CAS Registry Number 487-12-7

IUPAC Name 5-(1-Propenyl)-1,2,3-trimethoxybenzene

Structure Type (E)- or trans- Isoelemicin (a stereoisomer)

Reported Chromatography Data

Gas Chromatography (GC) retention indices (RI) are the most readily available data, which can help with

method identification [1]. The values vary based on the column and temperature program used.
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Column Type Active Phase
Retention Index
(RI)

Reference

Non-Polar
Columns

HP-5 MS 5% Phenyl Polysiloxane 1577 Pripdeevech and Saansoomchai,

2013

DB-5 5% Phenyl Polysiloxane 1581 Zhang, Xu, et al., 2005

HP-1 100% Dimethyl
Polysiloxane

1612 Nath, Sarma, et al., 2002

Polar Columns

CP-Wax 52CB Polyethylene Glycol

(PEG)

2399 Chevance and Farmer, 1999

HP-Innowax FSC Polyethylene Glycol

(PEG)

2403 Kaya, Demirci, et al., 2003

General Purification Principles & Workflow

In the absence of a specific protocol, the following general workflow and principles for purifying small

organic molecules can be applied to Isoelemicin. The primary goal is to separate the target compound from

close structural analogs and other impurities in the crude extract.
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 Prep HPLC)
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Core Purification Techniques
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Chromatography: This is the central technique for separation [2].

For Analysis: Use Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC) with the columns mentioned above to quickly analyze your mixture

and check purity [1] [3].
For Purification: Flash Chromatography is excellent for initial, larger-scale purification.

Preparative HPLC is ideal for the final high-resolution separation of structurally similar
compounds [4].

Recrystallization: This traditional method is highly effective for final polishing. You will need to
experimentally find a suitable solvent or solvent-pair in which Isoelemicin is soluble at high

temperature but insoluble at low temperature, yielding pure crystals [5].
Liquid-Liquid Extraction: This can be a useful first step to separate Isoelemicin from highly polar or

non-polar contaminants based on its partition coefficient between two immiscible solvents [5].

FAQs and Troubleshooting Guide

Challenge Possible Causes Troubleshooting Strategies

| Low Purity / Co-elution | Inadequate separation from similar compounds (e.g., other methoxylated

propenylphenols). | 1. Modify Chromatography: Switch from normal-phase to reversed-phase HPLC (or

vice versa). Use a gradient elution for better resolution [3]. 2. Use Mixed-Mode Phases: Consider columns

that combine different separation mechanisms (e.g., hydrophilic interaction with ion-exchange) [4]. | | Low

Recovery / Yield | Compound degradation, strong adsorption to stationary phase, or loss during solvent

removal. | 1. Control Temperature: Perform separations at lower temperatures if instability is suspected. 2.

Avoid Strong Acids/Bases: As a phenylpropanoid, Isoelemicin may be sensitive to harsh pH. 3. Optimize

Solvent Evaporation: Use a rotary evaporator at low temperature and pressure to prevent loss. | |

Irreproducible Results | Inconsistent sample preparation, column conditioning, or solvent composition. | 1.

Standardize Protocol: Pre-treat samples consistently (e.g., filtration). 2. Condition Columns: Ensure

chromatography columns are properly equilibrated before each run [3]. 3. Use HPLC-Grade Solvents. |

Recommendations for Further Investigation

Given the scarcity of direct information, here are steps you can take to develop a robust purification method:
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Leverage Analog Data: Research purification methods for compounds with very similar structures,

such as elemicin, myristicin, or asarone. Their protocols can be an excellent starting point.
Focus on Analytical Chemistry Resources: Search for articles on the "isolation," "purification," or

"quantification" of Isoelemicin in scientific journals, which are more likely to contain detailed methods
than general overviews.

Experimental Optimization: Use the provided GC retention indices as a benchmark. You will likely
need to experimentally optimize parameters like mobile phase composition, gradient profiles, and

temperature settings for your specific equipment and sample matrix.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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